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Compound of Interest

Compound Name: Cyclopropyl-ethyl-amine oxalate
Cat. No.: B8022727
Get Quote

Executive Summary

N-Ethylcyclopropanamine Oxalate (N-Ethyl-N-cyclopropylamine oxalate) is a stabilized salt
form of the volatile secondary amine N-ethylcyclopropanamine. While the oxalate salt
significantly reduces the flammability and volatility hazards associated with the free base (flash
point ~1°C), it introduces specific risks regarding particulate inhalation and systemic oxalate

toxicity.

This guide provides a technical framework for the safe storage, handling, and experimental use
of this compound, specifically designed for medicinal chemistry and process development
environments.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][>][6][7]1[8]

The oxalate salt is preferred in drug development to transform the corrosive, volatile liquid
amine into a stable, weighable solid.
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Property Data / Description

Chemical Name N-Ethylcyclopropanamine oxalate

Free Base CAS

Salt Stoichiometry Typically 1:1 (Amine : Oxalic Acid)
Molecular Formula CsH1iN[1][2][3][4][5] - C2H204
Molecular Weight 85.15 (Base) + 90.03 (Acid) = 175.18 g/mol
Physical State Crystalline solid (White to off-white)

N High in Water, DMSO, Methanol; Low in DCM,
Solubility

Ether

Stability Hygroscopic; store under desiccant.

Hazard Identification & Toxicology[10][11]
Dual-Threat Mechanism

The toxicity profile of this salt is a composite of its two parent components. Researchers must
treat it as a corrosive solid with systemic toxicity.

e Amine Moiety (Contact Hazard): Upon contact with moisture (mucous membranes, eyes,
sweat), the salt hydrolyzes to release the free amine, causing immediate pH elevation and
chemical burns.

o Oxalate Moiety (Systemic Hazard): Absorption of oxalate ions can lead to hypocalcemia
(calcium chelation) and renal tubule damage (calcium oxalate precipitation).

Exposure Limits & Control Banding

As no specific OEL exists for this salt, apply Control Banding Level 3 (OEB 3) protocols:
e OEL Proxy: < 100 pg/m? (8h TWA)

 Critical Effect: Respiratory irritation and ocular damage.[6]
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Engineering Controls & PPE
Hierarchy of Controls

e Solid Handling: Weighing must occur inside a HEPA-filtered powder containment hood or a
glovebox. Static dissipation is critical as organic salts can carry electrostatic charges.

e Solution Handling: Once dissolved, standard chemical fume hood ventilation (face velocity >
0.5 m/s) is sufficient.

Personal Protective Equipment (PPE) Decision Logic

Task Identification

Physical State?

Weighing/Transfer Dissolved/Reaction

Solid / Powder Solution / Liquid

REQ: N95/P100 Respirator REQ: Safety Glasses
+ Double Nitrile Gloves + Single Nitrile Gloves
+ Tyvek Sleeves + Lab Coat

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on physical state. Solid handling requires respiratory

protection against dust.

Experimental Protocol: Free Base Liberation

In many nucleophilic substitutions or couplings, the free amine is required. The following
protocol safely liberates N-ethylcyclopropanamine from its oxalate salt.
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Objective: Isolate N-ethylcyclopropanamine (Free Base) from Oxalate salt. Scale: 10 mmol
(~1.75 g). Safety Note: The free base is volatile (BP ~50°C). Do not use rotary evaporation at
high vacuum/temperature.

Step-by-Step Methodology

 Dissolution:
o Place 1.75 g of N-ethylcyclopropanamine oxalate in a 50 mL separatory funnel.
o Add 10 mL of distilled water. Shake until fully dissolved (pH will be acidic, ~2-3).
o Neutralization (The Critical Step):

o Self-Validation Check: Prepare a biphasic system by adding 15 mL of Dichloromethane
(DCM) or Methyl tert-butyl ether (MTBE).

o Slowly add 12 mL of 2M NaOH (20% excess) to the funnel.

o Observation: The solution may warm slightly. The organic layer will extract the amine as it
is liberated.

» Extraction:
o Shake vigorously for 2 minutes with frequent venting.
o Allow layers to separate.

o pH Validation: Check the aqueous layer pH. It must be >12. If not, add more NaOH and
repeat.

o |solation:

o Drain the organic layer (bottom for DCM, top for MTBE) into a flask containing anhydrous
Na2S0a.

o Repeat: Extract the aqueous layer once more with 10 mL solvent. Combine organic
extracts.
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e Concentration (Volatility Risk):
o Dry over Na2SOa for 15 minutes. Filter.

o Do not rotovap to dryness. Carefully concentrate at atmospheric pressure (or mild vacuum
>400 mbar) at 20°C bath temperature.

o Alternative: Use the solution directly in the next step to avoid yield loss due to volatility.

Workflow Visualization

Add 2M NaOH
(Target pH > 12)

Oxalate Salt Dissolve in H20 Add Organic Solvent Yes Free Amine Solution
(Solid) (Acidic pH) (DCM or MTBE) (Ready for Use)

Click to download full resolution via product page
Figure 2: Self-validating workflow for the liberation of the free amine base.

Storage & Stability

» Hygroscopicity: Amine salts are prone to absorbing atmospheric moisture, which leads to
"caking" and hydrolysis.

o Storage Condition: Store in a tightly sealed container at 2°C to 8°C.

e Secondary Containment: Store inside a desiccator or a sealed bag with silica gel packets.

Emergency Response
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Scenario Action

) Brush off dry powder before rinsing. Rinse with
Skin Contact . .
water for 15 mins. Treat as an alkali burn.

Irrigate immediately.[7][8] Do not delay.
Eye Contact )
Transport to ophthalmologist.

Do not sweep (creates dust). Cover with wet

Spill (Solid) )
paper towels to dampen, then wipe up.
S Absorb with vermiculite. Neutralize with dilute
Spill (Liquid) ] o
acetic acid if safe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: N-Ethylcyclopropanamine Oxalate
Safety & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8022727/docs#technical-guide-n-
ethylcyclopropanamine-oxalate-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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